![molecular formula C12H12O4 B058362 1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid CAS No. 113111-32-3](/img/structure/B58362.png)
1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid
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Description
“1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid” is a type of aromatic compound . It is a derivative of cyclopropane-1,1-dicarboxylic acid, which is a dicarboxylic acid . The compound has a molecular weight of 220.22 .
Synthesis Analysis
The synthesis of enantiomerically pure cyclopropane includes the hydrolysis of the racemic diester to the 2-(p-tolyl)cyclopropane-1,1-dicarboxylic acid, its conversion to (S)-1-phenylethylamine salt as two diastereomers, and recrystallization . A shorter hydrolysis time for the compound and two successive crystallizations of the salt allowed the production of the diester with high enantiomeric excess .Molecular Structure Analysis
The molecular formula of “this compound” is C12H12O4 . More detailed structural information may be available from specialized chemical databases or research articles.Chemical Reactions Analysis
The Lewis acid-activated reactions of donor-acceptor cyclopropanes with nitriles form the basis of a convenient method for the synthesis of Δ1-pyrrolines and pyrroles . The use of 1,2,3-substituted donor-acceptor cyclopropanes leads to the formation of Δ1-pyrrolines with high diastereoselectivity .Physical and Chemical Properties Analysis
The compound has a density of 1.7±0.1 g/cm3, a boiling point of 305.8±25.0 °C at 760 mmHg, and a flash point of 153.0±19.7 °C . It has 4 H-bond acceptors, 2 H-bond donors, and 2 freely rotating bonds .Mechanism of Action
The reaction of the cyclopropane with acetonitrile occurs with a total loss of optical activity to give the pyrroline as a racemic mixture . The reason for the racemization is the occurrence of the reaction via the achiral zwitterionic intermediate, which is formed as the result of heterolysis of the C(1)–C(2) bond of the cyclopropane via coordination of the SnCl4 at the ester groups .
Safety and Hazards
Properties
IUPAC Name |
1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O4/c1-7-2-4-8(5-3-7)12(11(15)16)6-9(12)10(13)14/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIDXNPOAOROPNF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CC2C(=O)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50507958 |
Source
|
Record name | 1-(4-Methylphenyl)cyclopropane-1,2-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50507958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113111-32-3 |
Source
|
Record name | 1-(4-Methylphenyl)-1,2-cyclopropanedicarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=113111-32-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Methylphenyl)cyclopropane-1,2-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50507958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-Cyclopropanedicarboxylic acid, 1-(4-methylphenyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.121.541 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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